Cas no 2361655-78-7 (1-(4-methanesulfonyl-2-methylpiperazin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-methanesulfonyl-2-methylpiperazin-1-yl)prop-2-en-1-one
• CAS No: 2361655-78-7
• MF: C₉H₁₆N₂O₃S
• MW: 232.299941062927
• CID: 5880134
• PubChem ID: 139017232
• Update Time: 2025-05-19

1-(4-methanesulfonyl-2-methylpiperazin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26575331
• 1-(2-Methyl-4-methylsulfonylpiperazin-1-yl)prop-2-en-1-one
• 1-(4-methanesulfonyl-2-methylpiperazin-1-yl)prop-2-en-1-one
• Z3325092246
• 2361655-78-7

• Inchi： 1S/C9H16N2O3S/c1-4-9(12)11-6-5-10(7-8(11)2)15(3,13)14/h4,8H,1,5-7H2,2-3H3
• InChI Key： SYSZDOANBQVAMS-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C(C=C)=O)C(C)C1)(=O)=O

Computed Properties

• Exact Mass: 232.08816355g/mol
• Monoisotopic Mass: 232.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.1Ų

Additional information on 1-(4-methanesulfonyl-2-methylpiperazin-1-yl)prop-2-en-1-one

Introduction to 1-(4-methanesulfonyl-2-methylpiperazin-1-yl)prop-2-en-1-one (CAS No. 2361655-78-7) in Modern Chemical and Pharmaceutical Research

1-(4-methanesulfonyl-2-methylpiperazin-1-yl)prop-2-en-1-one, identified by the CAS number 2361655-78-7, represents a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a piperazine core substituted with a 4-methanesulfonyl group and an ethylidene ketone moiety, making it a versatile scaffold for medicinal chemistry applications. The structural attributes of this molecule not only contribute to its reactivity but also open up diverse possibilities in the development of novel therapeutic agents.

The 4-methanesulfonyl substituent is particularly noteworthy, as it introduces a polar, electron-withdrawing group that can modulate the compound's pharmacokinetic properties. This feature is often exploited in drug design to enhance binding affinity to biological targets while improving solubility and metabolic stability. In recent years, such modifications have been extensively studied for their potential in creating more effective and selective drugs.

One of the most compelling aspects of 1-(4-methanesulfonyl-2-methylpiperazin-1-yl)prop-2-en-1-one is its utility as a building block in synthesizing more complex molecules. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological profiles. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies, particularly in targeting diseases associated with aberrant signaling pathways. The piperazine core, known for its ability to interact with various biological receptors, provides a robust framework for designing molecules that can modulate neurotransmitter systems or inflammatory responses.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that the 4-methanesulfonyl group can engage in favorable interactions with specific amino acid residues in protein targets, thereby enhancing binding affinity. These insights have guided the optimization of analogs with improved pharmacological activity. Additionally, the ethylidene ketone moiety offers opportunities for further functionalization, allowing chemists to introduce additional pharmacophores or improve metabolic robustness.

The pharmaceutical industry has shown particular interest in compounds featuring piperazine derivatives due to their broad spectrum of biological activity. 1-(4-methanesulfonyl-2-methylpiperazin-1-yl)prop-2-en-1-one exemplifies how structural modifications can fine-tune pharmacological properties. Its synthesis involves multi-step organic reactions that highlight the compound's synthetic accessibility, making it an attractive candidate for large-scale production if needed.

In clinical research, derivatives of this compound have been explored for their potential therapeutic effects in various conditions. While no direct clinical trials have been conducted with the parent compound yet, preclinical data suggest that it may exhibit anti-inflammatory or antipsychotic properties. These findings are based on its structural similarity to known active pharmaceutical ingredients (APIs) and its ability to interact with relevant biological pathways.

The chemical stability of 1-(4-methanesulfonyl-2-methylpiperazin-1-yl)prop-2-en-1-one is another critical factor that has been investigated. Studies indicate that under appropriate storage conditions, the compound remains stable, which is essential for both industrial production and laboratory applications. This stability ensures consistent quality and efficacy when used in subsequent synthetic steps or as an intermediate.

The environmental impact of synthesizing and handling this compound is also a consideration in modern pharmaceutical research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such approaches align with broader industry trends toward sustainable chemistry practices.

Future directions for research on 1-(4-methanesulfonyl-2-methylpiperazin-1-yl)prop-2-en-1-one include exploring its potential as an intermediate in producing novel drug candidates. The versatility of its structure allows for further derivatization, enabling chemists to tailor properties such as solubility, bioavailability, and target specificity. Additionally, investigating its role in combination therapies could uncover synergistic effects that enhance therapeutic outcomes.

In summary,1-(4-methanesulfonyl-2-methylpiperazin-1-y l)prop - 2 - en - 1 - one (CAS No . 2361655 - 78 - 7) stands out as a promising molecule in chemical and pharmaceutical research . Its unique structural features , combined with its synthetic accessibility , make it a valuable asset for developing innovative therapeutic agents . As research progresses , this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas .